1-Cyclopentyl-3-((2-(thiophen-3-yl)pyridin-4-yl)methyl)urea
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Description
1-Cyclopentyl-3-((2-(thiophen-3-yl)pyridin-4-yl)methyl)urea is a useful research compound. Its molecular formula is C16H19N3OS and its molecular weight is 301.41. The purity is usually 95%.
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Scientific Research Applications
Conformational Studies and Binding Affinities
1-Cyclopentyl-3-((2-(thiophen-3-yl)pyridin-4-yl)methyl)urea, as part of the broader category of pyridyl ureas, has been studied for its conformational dynamics and binding affinities. Research on pyrid-2-yl ureas shows that these compounds can exist in different conformational isomers and bind to cytosine through hydrogen bonding, suggesting their potential in molecular recognition and complexation applications (Chia-Hui Chien et al., 2004).
Enzyme Inhibition
Urea derivatives, including those structurally related to this compound, have been synthesized and evaluated for their potential as enzyme inhibitors. A study focusing on flexible 1-(2-aminoethoxy)-3-ar(o)yl(thio)ureas showed that these compounds, with the right conformational flexibility and substitution, exhibit inhibitory activities against acetylcholinesterase, an enzyme target in Alzheimer's disease treatment (J. Vidaluc et al., 1995).
Stereoselective Synthesis
The stereoselective synthesis of compounds, including urea derivatives, is crucial for developing drugs with specific biological activities. A study described the synthesis and stereochemical determination of a potent PI3 kinase inhibitor's active metabolite, highlighting the importance of stereochemistry in the biological activity of urea derivatives (Zecheng Chen et al., 2010).
Cytokinin-like Activity
Urea derivatives have also been explored for their plant growth regulation properties, exhibiting cytokinin-like activities that can influence cell division and differentiation in plants. This application opens avenues for agricultural and horticultural uses, particularly in in vitro plant morphogenesis studies (A. Ricci & C. Bertoletti, 2009).
Molecular Recognition and Self-Assembly
The design and synthesis of metallo-supramolecular macrocycles using pyridine-substituted urea ligands, including structures similar to this compound, demonstrate the compound's potential in forming complex structures through molecular recognition and self-assembly. These properties are valuable for developing new materials and nanotechnology applications (Ralf W. Troff et al., 2012).
Properties
IUPAC Name |
1-cyclopentyl-3-[(2-thiophen-3-ylpyridin-4-yl)methyl]urea |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H19N3OS/c20-16(19-14-3-1-2-4-14)18-10-12-5-7-17-15(9-12)13-6-8-21-11-13/h5-9,11,14H,1-4,10H2,(H2,18,19,20) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UZBSFBCXZCTRNJ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC(C1)NC(=O)NCC2=CC(=NC=C2)C3=CSC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H19N3OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
301.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.